Cas no 942938-68-3 (1-[6-(2,2,2-Trifluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride)

• Product Name: 1-[6-(2,2,2-Trifluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride
• CAS No: 942938-68-3
• MF: C₉H₁₂ClF₃N₂O
• MW: 256.652591705322
• MDL: MFCD30725986
• CID: 4780507
• Update Time: 2025-08-05

1-[6-(2,2,2-Trifluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[6-(2,2,2-Trifluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride
• 1-(6-(2,2,2-trifluoroethoxy)pyridin-3-yl)ethanamine hydrochloride
• (-)-1-(6-(2,2,2-trifluoroethoxy)pyridin-3-yl)ethanamine hydrochloride
• 1-[6-(2,2,2-Trifluoro-ethoxy)-pyridin-3-yl]-ethylamine hydrochloride

• MDL： MFCD30725986
• Inchi： 1S/C9H11F3N2O.ClH/c1-6(13)7-2-3-8(14-4-7)15-5-9(10,11)12;/h2-4,6H,5,13H2,1H3;1H
• InChI Key： MWPOLFLRHNUHIS-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1=CC=C(C=N1)C(C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Topological Polar Surface Area: 48.1

Experimental Properties

• Color/Form: No data avaiable

1-[6-(2,2,2-Trifluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[6-(2,2,2-Trifluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride

Comprehensive Overview of 1-[6-(2,2,2-Trifluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride (CAS No. 942938-68-3)

The compound 1-[6-(2,2,2-Trifluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride (CAS No. 942938-68-3) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine ring and a trifluoroethoxy moiety, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioactive intermediates.

In recent years, the demand for fluorinated compounds like 1-[6-(2,2,2-Trifluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where such compounds are pivotal. The CAS No. 942938-68-3 is often searched in conjunction with terms like "fluorinated pyridine derivatives" and "pharmaceutical intermediates," reflecting its niche yet critical role in modern chemistry.

From a synthetic perspective, the trifluoroethoxy group in this compound introduces electron-withdrawing properties, making it valuable for structure-activity relationship (SAR) studies. Its hydrochloride salt form further enhances solubility, a key consideration for formulation development. These attributes have led to its exploration in central nervous system (CNS) drug candidates, where blood-brain barrier permeability is a major focus area.

Environmental and regulatory trends also influence the discourse around CAS No. 942938-68-3. With increasing emphasis on green chemistry, researchers are investigating sustainable synthesis routes for such fluorinated compounds. Questions like "How to optimize the yield of 1-[6-(2,2,2-Trifluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride?" or "What are the alternatives to trifluoroethanol in its synthesis?" are frequently encountered in academic and industrial forums.

In summary, 1-[6-(2,2,2-Trifluoroethoxy)-pyridin-3-yl]-ethylamine hydrochloride represents a convergence of innovation in medicinal chemistry and process optimization. Its relevance to high-throughput screening and fragment-based drug design ensures its continued prominence in scientific literature and patent filings. As the field evolves, this compound is poised to remain a subject of intense study and application.